Cas no 83541-12-2 (Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]-)
![Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]- structure](https://www.kuujia.com/scimg/cas/83541-12-2x500.png)
83541-12-2 structure
Product name:Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]-
Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]-
- Benzene, [[[(3R)-3,7-dimethyl-6-octen-1-yl]oxy]methyl]-
- 83541-12-2
- DTXSID00574716
- ({[(3R)-3,7-Dimethyloct-6-en-1-yl]oxy}methyl)benzene
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- Inchi: InChI=1S/C17H26O/c1-15(2)8-7-9-16(3)12-13-18-14-17-10-5-4-6-11-17/h4-6,8,10-11,16H,7,9,12-14H2,1-3H3/t16-/m1/s1
- InChI Key: ITLMKEZZDGLMPC-MRXNPFEDSA-N
Computed Properties
- Exact Mass: 246.198365449Da
- Monoisotopic Mass: 246.198365449Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 5.2
Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]- Related Literature
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
83541-12-2 (Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]-) Related Products
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